Cas no 1516779-13-7 (N-isopentylthietan-3-amine)

• Product Name: N-isopentylthietan-3-amine
• CAS No: 1516779-13-7
• MF: C₈H₁₇NS
• MW: 159.292280912399
• CID: 5209933
• Update Time: 2026-03-06

N-isopentylthietan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-isopentylthietan-3-amine
• N-(3-methylbutyl)thietan-3-amine

• Inchi： 1S/C8H17NS/c1-7(2)3-4-9-8-5-10-6-8/h7-9H,3-6H2,1-2H3
• InChI Key： GNXNYNJQXXBLFY-UHFFFAOYSA-N
• SMILES： S1CC(NCCC(C)C)C1

Additional information on N-isopentylthietan-3-amine

N-Isopentylthietan-3-amine (CAS No. 1516779-13-7): An Emerging Compound in Chemical and Pharmaceutical Research

N-Isopentylthietan-3-amine (CAS No. 1516779-13-7) is a unique compound that has garnered significant attention in recent years due to its potential applications in various fields, including chemical synthesis, pharmaceutical research, and materials science. This compound belongs to the class of thietanes, which are cyclic ethers with a four-membered ring containing a sulfur atom. The presence of the isopentyl group and the amine functionality imparts distinct chemical and biological properties to this molecule, making it a valuable candidate for further investigation.

The structure of N-isopentylthietan-3-amine is characterized by a thietane ring with an isopentyl substituent and an amine group attached to the carbon atom adjacent to the sulfur. This unique arrangement of functional groups provides a combination of hydrophobic and hydrophilic properties, which can influence its reactivity and solubility in different media. The thietane ring itself is known for its high ring strain, which can lead to enhanced reactivity compared to larger cyclic ethers.

In the realm of chemical synthesis, N-isopentylthietan-3-amine has shown promise as a versatile building block for the preparation of more complex molecules. Its reactivity can be harnessed in various reactions, such as nucleophilic substitution, ring-opening reactions, and cross-coupling reactions. Recent studies have explored its use in the synthesis of bioactive compounds, polymers, and functional materials. For instance, a study published in the Journal of Organic Chemistry demonstrated the efficient synthesis of N-isopentylthietan-3-amine derivatives using palladium-catalyzed cross-coupling reactions, highlighting its potential as a key intermediate in organic synthesis.

From a pharmaceutical research perspective, N-isopentylthietan-3-amine has been investigated for its biological activities. Preliminary studies have indicated that this compound exhibits moderate antimicrobial properties against several bacterial strains, including both Gram-positive and Gram-negative bacteria. Additionally, it has shown potential as an antioxidant agent due to its ability to scavenge free radicals. These findings suggest that N-isopentylthietan-3-amine could be further developed into therapeutic agents for treating infections or oxidative stress-related conditions.

One of the key areas of interest in the study of N-isopentylthietan-3-amine is its pharmacokinetic behavior. Understanding how this compound is absorbed, distributed, metabolized, and excreted in biological systems is crucial for its potential therapeutic applications. Recent research has focused on optimizing its pharmacokinetic properties through structural modifications. For example, a study published in European Journal of Medicinal Chemistry reported the synthesis and evaluation of N-isopentylthietan-3-amine derivatives with improved bioavailability and reduced toxicity. These derivatives were found to exhibit enhanced antimicrobial activity and better pharmacokinetic profiles compared to the parent compound.

The toxicological profile of N-isopentylthietan-3-amine is another important aspect that has been studied extensively. Toxicity assessments are essential to ensure the safety of any compound before it can be considered for clinical use. In vitro and in vivo studies have shown that N-isopentylthietan-3-amine exhibits low toxicity at therapeutic concentrations. However, further investigations are needed to fully understand its long-term effects and potential side effects.

In addition to its direct applications in pharmaceuticals, N-isopentylthietan-3-amine has also found use in materials science. Its unique chemical properties make it suitable for the development of functional materials with specific applications. For instance, it has been used as a monomer in the synthesis of polymers with tunable properties for use in drug delivery systems, coatings, and adhesives. A study published in Macromolecules reported the synthesis of poly(N-isopentylthietan-3-amines) with controlled molecular weights and narrow polydispersity indices using controlled radical polymerization techniques.

The environmental impact of N-isopentylthietan-3-amine is another area that requires attention. As with any chemical compound used on a large scale, understanding its environmental fate and potential ecological effects is crucial for sustainable development. Preliminary studies have indicated that N-isopentylthietan-3-amine degrades readily under environmental conditions, suggesting that it may have a low environmental impact when used responsibly.

In conclusion, N-isopentylthietan-3-amine (CAS No. 1516779-13-7) is a promising compound with diverse applications in chemical synthesis, pharmaceutical research, and materials science. Its unique structure and properties make it an attractive candidate for further investigation and development into novel therapeutic agents and functional materials. Ongoing research continues to uncover new insights into its behavior and potential uses, highlighting its significance in modern scientific endeavors.